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Compound Name: N-Nitroso Epinephrine

CAS No.: 3006789-99-4

Cat. No.: B16341646

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Nitroso Epinephrine is a nitrosamine drug substance-related impurity (NDSRI) that can

form during the manufacturing or storage of epinephrine-containing pharmaceutical products.

[1][2][3][4][5] Nitrosamine impurities are a class of compounds that are considered probable

human carcinogens, making their detection and control in drug products a critical regulatory

concern.[6][7][8] Regulatory bodies, such as the U.S. Food and Drug Administration (FDA),

have established strict acceptable intake (AI) limits for nitrosamines to ensure patient safety.[1]

Consequently, highly sensitive and specific analytical methods are required for the detection

and quantification of N-Nitroso Epinephrine at trace levels.

This document provides an overview of the analytical considerations for detecting N-Nitroso
Epinephrine, including a summary of regulatory limits, a detailed analytical protocol using

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and a general experimental

workflow.
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Regulatory Context and Acceptable Intake Limits
The FDA has set an Acceptable Intake (AI) limit for N-Nitroso Epinephrine, which is a critical

parameter for determining the required sensitivity of any analytical method. This limit informs

the target Limit of Detection (LOD) and Limit of Quantification (LOQ) for the analytical

procedure.

Impurity Regulatory Body
Acceptable Intake (AI)
Limit

N-Nitroso Epinephrine U.S. FDA 100 ng/day[1]

It is essential to note that these limits are subject to change based on evolving toxicological

data and regulatory updates. Therefore, it is crucial to refer to the latest guidance from relevant

authorities.

Analytical Methodologies for N-Nitroso Epinephrine
Detection
Several advanced analytical techniques are suitable for the trace-level detection of nitrosamine

impurities. Due to its high sensitivity and selectivity, Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) is a widely adopted method for the quantification of nitrosamines in

pharmaceutical matrices.[8][9][10][11] Other techniques such as Gas Chromatography-Mass

Spectrometry (GC-MS) and High-Resolution Mass Spectrometry (HRMS) are also employed.[8]

[12][13]

The selection of the analytical method depends on the physicochemical properties of the

nitrosamine and the complexity of the drug product matrix. For N-Nitroso Epinephrine, which

is a relatively polar and non-volatile compound, LC-MS/MS is a highly suitable technique.

Experimental Protocol: Quantification of N-Nitroso
Epinephrine by LC-MS/MS
This protocol provides a general procedure for the determination of N-Nitroso Epinephrine in

an epinephrine drug product. Method development and validation are essential to ensure the
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suitability of this protocol for a specific product matrix.

1. Materials and Reagents

N-Nitroso Epinephrine reference standard[1][2][4][5]

Epinephrine drug substance/product

LC-MS grade methanol

LC-MS grade acetonitrile

LC-MS grade water

Formic acid (≥99%)

Ammonium formate

Solid Phase Extraction (SPE) cartridges (e.g., C18 or a mixed-mode cation exchange)

2. Instrumentation

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Analytical column (e.g., C18, 2.1 x 100 mm, 1.8 µm)

3. Standard Solution Preparation

Primary Stock Solution (100 µg/mL): Accurately weigh and dissolve an appropriate amount

of N-Nitroso Epinephrine reference standard in methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the primary stock solution with a suitable diluent (e.g., 50:50 methanol:water) to

create a calibration curve. The concentration range should bracket the expected level of the

impurity and the LOQ. A typical range might be 0.1 ng/mL to 100 ng/mL.

4. Sample Preparation
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Accurately weigh a portion of the epinephrine drug product.

Dissolve the sample in a suitable solvent. The choice of solvent will depend on the

formulation of the drug product.

Solid Phase Extraction (SPE): To remove matrix interferences and concentrate the analyte,

pass the dissolved sample through an appropriately conditioned SPE cartridge.

Condition the SPE cartridge with methanol followed by water.

Load the sample onto the cartridge.

Wash the cartridge with a weak solvent to remove interfering substances.

Elute the N-Nitroso Epinephrine with a suitable elution solvent (e.g., methanol or

acetonitrile).

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a known volume of the mobile phase or a suitable diluent for LC-

MS/MS analysis.

5. LC-MS/MS Method Parameters (Example)
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Parameter Condition

LC Column C18, 2.1 x 100 mm, 1.8 µm

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient
Optimized for separation of N-Nitroso

Epinephrine from other components

Flow Rate 0.3 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

MRM Transitions

To be determined using the N-Nitroso

Epinephrine reference standard (precursor ion -

> product ion)

Collision Energy Optimized for the specific MRM transitions

6. Data Analysis and Quantification

Generate a calibration curve by plotting the peak area of the N-Nitroso Epinephrine
standard against its concentration.

Determine the concentration of N-Nitroso Epinephrine in the sample by interpolating its

peak area from the calibration curve.

Calculate the final concentration of the impurity in the drug product, taking into account the

initial sample weight and any dilution factors.

7. Method Validation The analytical method should be validated according to ICH Q2(R1)

guidelines. Key validation parameters include:

Specificity
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Linearity

Range

Accuracy

Precision (Repeatability and Intermediate Precision)

Limit of Detection (LOD)

Limit of Quantification (LOQ)

Robustness

Based on methods for other nitrosamines, a target LOD for N-Nitroso Epinephrine should be

in the low ng/mL range (e.g., below 1.0 ng/mL) to ensure that the method is sensitive enough to

control the impurity at the acceptable intake limit.[13]

Visualizations
Adrenergic Signaling Pathway
The following diagram illustrates the signaling pathway of epinephrine, the parent drug of N-
Nitroso Epinephrine. Understanding this pathway is crucial for assessing any potential

biological impact of the impurity.
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Caption: Adrenergic signaling pathway of Epinephrine.

Experimental Workflow for N-Nitroso Epinephrine
Detection
The following diagram outlines the general workflow for the analysis of N-Nitroso Epinephrine
in a pharmaceutical product.
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Caption: General workflow for N-Nitroso Epinephrine analysis.
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Conclusion
The control of N-Nitroso Epinephrine in pharmaceutical products is a critical aspect of

ensuring drug safety. The implementation of sensitive and validated analytical methods, such

as the LC-MS/MS protocol outlined in these notes, is essential for meeting regulatory

requirements and protecting public health. Researchers, scientists, and drug development

professionals must stay informed about the latest regulatory guidance and analytical best

practices for the detection and control of nitrosamine impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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